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Compound of Interest

Compound Name: Tetrakis(dimethoxyboryl)methane

Cat. No.: B091650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the Nuclear Magnetic Resonance (NMR)

spectroscopic data for tetrakis(dimethoxyboryl)methane, with the systematic name

octamethyl methanetetrayltetraboronate. This compound, with the chemical formula

C[B(OMe)₂)₄], serves as a valuable synthetic intermediate. This document collates available

NMR data, details experimental protocols for its synthesis, and presents visualizations to aid in

understanding its structure and handling.

Spectroscopic Data Summary
The following tables summarize the quantitative NMR spectroscopic data for

tetrakis(dimethoxyboryl)methane.

¹H NMR (Proton NMR)

Chemical Shift (δ) Multiplicity Integration Assignment

~3.6 ppm Singlet 24H
-OCH₃ (Methoxy

protons)

¹³C NMR (Carbon NMR)
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Chemical Shift (δ) Assignment Notes

~53-56 ppm -OCH₃ (Methoxy carbons)

The signal for the methoxy

carbons is expected in this

region.

Not Observed
C[B(OMe)₂]₄ (Central

quaternary carbon)

The central carbon atom

directly bonded to four boron

atoms is typically not observed

due to quadrupolar relaxation

induced by the boron nuclei.[1]

¹¹B NMR (Boron-11 NMR)

Chemical Shift (δ) Multiplicity Solvent Reference

30.6 ppm Singlet CCl₄ BF₃·Et₂O

Key Visualizations
Molecular Structure
The following diagram illustrates the tetrahedral arrangement of the dimethoxyboryl groups

around a central carbon atom.

Caption: Molecular structure of C[B(OMe)₂]₄.

Experimental Workflow
This diagram outlines the general synthetic and analytical procedure for

tetrakis(dimethoxyboryl)methane.
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Start: Prepare Reagents

Reagents:
- Carbon Tetrachloride (CCl₄)

- Lithium Metal (Li)
- Trimethyl Borate (B(OMe)₃)

- Boron Trichloride (BCl₃)
- Tetrahydrofuran (THF)

Gather

In Situ Formation & Reaction:
1. BCl₃ + B(OMe)₃ → ClB(OMe)₂
2. CCl₄ + Li + ClB(OMe)₂ in THF

Combine

Workup & Purification:
- Filtration

- Solvent Removal
- Sublimation or Crystallization

Process

Product:
Tetrakis(dimethoxyboryl)methane

Isolate

NMR Analysis:
- ¹H NMR
- ¹³C NMR
- ¹¹B NMR

Characterize

End: Data Interpretation

Finalize

Click to download full resolution via product page

Caption: Synthetic and analytical workflow.

Experimental Protocols
Synthesis of Tetrakis(dimethoxyboryl)methane

The synthesis of tetrakis(dimethoxyboryl)methane was first reported by Castle and Matteson

in 1969. The procedure generally involves the reaction of carbon tetrachloride with a lithium

dispersion and chlorodimethoxyborane in a suitable solvent like tetrahydrofuran (THF). The

chlorodimethoxyborane is typically prepared in situ.

Materials:

Carbon tetrachloride (CCl₄)
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Lithium metal (as a dispersion)

Trimethyl borate (B(OMe)₃)

Boron trichloride (BCl₃)

Tetrahydrofuran (THF), anhydrous

Procedure:

Preparation of Chlorodimethoxyborane (ClB(OMe)₂): In a flame-dried, multi-neck flask

equipped with a stirrer, dropping funnel, and a condenser under an inert atmosphere (e.g.,

nitrogen or argon), an equimolar mixture of trimethyl borate and boron trichloride is prepared

in anhydrous THF. The reaction is typically performed at low temperatures (e.g., -78 °C) and

then allowed to warm, forming chlorodimethoxyborane in situ.

Main Reaction: To a stirred suspension of lithium metal dispersion in anhydrous THF, the

solution of chlorodimethoxyborane is added.

A solution of carbon tetrachloride in THF is then added dropwise to the reaction mixture,

maintaining a controlled temperature.

The reaction mixture is stirred for a specified period, as outlined in the original literature, to

ensure the completion of the reaction.

Workup and Purification: The reaction is quenched, and the lithium salts are removed by

filtration under an inert atmosphere.

The solvent (THF) is removed from the filtrate under reduced pressure.

The crude product is then purified. A common and effective method for purification is slow

sublimation under vacuum, which yields the crystalline product.

NMR Sample Preparation and Acquisition

General Protocol: Samples for NMR analysis are prepared by dissolving a small amount of

the purified tetrakis(dimethoxyboryl)methane in a suitable deuterated solvent. Given the
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compound's structure, solvents such as deuterated chloroform (CDCl₃) or carbon

tetrachloride (CCl₄) are appropriate.

¹H NMR: A standard proton NMR experiment is conducted. A single peak is expected for the

chemically equivalent methoxy protons.

¹³C NMR: A proton-decoupled ¹³C NMR experiment is performed. Due to the low natural

abundance of ¹³C and the quadrupolar relaxation effects from the four neighboring boron

atoms, a high number of scans may be required. Even so, the central quaternary carbon is

unlikely to be observed.

¹¹B NMR: A boron-11 NMR spectrum is acquired. This is a highly effective technique for

characterizing organoboron compounds. A single resonance is expected due to the

symmetrical nature of the molecule. The spectrum is typically referenced to an external

standard such as BF₃·Et₂O.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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